Cas no 478620-61-0 (Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate)
478620-61-0 structure
Product Name:Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate
CAS No:478620-61-0
MF:C10H13ClN2O3
MW:244.674821615219
CID:1092383
PubChem ID:58907109
Update Time:2025-04-20
Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate
- ethyl 5-chloro-4-formyl-1-propan-2-ylpyrazole-3-carboxylate
- Ethyl5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate
- SCHEMBL5212803
- YTWZRWYHZOYHER-UHFFFAOYSA-N
- 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylic acid ethyl ester
- 478620-61-0
-
- Inchi: 1S/C10H13ClN2O3/c1-4-16-10(15)8-7(5-14)9(11)13(12-8)6(2)3/h5-6H,4H2,1-3H3
- InChI Key: YTWZRWYHZOYHER-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C(C(=O)OCC)=NN1C(C)C
Computed Properties
- Exact Mass: 244.0614700g/mol
- Monoisotopic Mass: 244.0614700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 61.2Ų
Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188054-1g |
ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate |
478620-61-0 | 95% | 1g |
$720 | 2021-08-05 | |
| Chemenu | CM188054-1g |
ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate |
478620-61-0 | 95% | 1g |
$695 | 2023-02-02 | |
| Alichem | A049002837-1g |
Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate |
478620-61-0 | 95% | 1g |
$632.40 | 2023-09-01 |
Ethyl 5-chloro-4-formyl-1-isopropyl-1H-pyrazole-3-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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